
synonyms for Allyl (3-methylbutoxy)acetate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Allyl (3-methylbutoxy)acetate

Cat. No.: B1266693 Get Quote

An In-depth Technical Guide to Allyl (3-methylbutoxy)acetate

This technical guide provides a comprehensive overview of Allyl (3-methylbutoxy)acetate, a

significant compound in the fragrance and chemical industries. The document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its synonyms, physicochemical properties, synthesis, and safety.

Synonyms
Allyl (3-methylbutoxy)acetate is known by a variety of names in scientific literature and

commercial contexts. A comprehensive list of these synonyms is provided below to aid in

identification and literature searches.

prop-2-enyl 2-(3-methylbutoxy)acetate[1][2][3][4][5]

Allyl amyl glycolate[2][3][4][5][6][7][8]

Allyl 2-(isopentyloxy)acetate[2][7][9]

Acetic acid, 2-(3-methylbutoxy)-, 2-propen-1-yl ester[2][6][9]

(3-Methylbutoxy)acetic acid, 2-propenyl ester[2]

Isoamyloxyacetic acid, allyl ester[2][6][7]

Glycolic acid 2-pentyloxy allyl ester[2]
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Allyl isoamyl glycolate[3][4][5][6][10]

prop-2-en-1-yl (3-methylbutoxy)acetate[3][4][5]

Allyl (isopentyloxy)acetate[2]

Allyl isoamyl oxyacetate[3][4][5][6]

isoamyl allylglycolate[2][7]

Chemical and Physical Properties
The following table summarizes the key quantitative data for Allyl (3-methylbutoxy)acetate,

facilitating easy comparison and reference.

Property Value Source(s)

CAS Number 67634-00-8 [1][2][7][8][10][11][12][13]

EINECS Number 266-803-5 [2][7][10][11]

Molecular Formula C10H18O3 [2][7][9][10][11][12][13]

Molecular Weight 186.25 g/mol [2][7][8][10][11][12][13]

Appearance Colorless liquid [7][9][10][11][12]

Boiling Point 206-226 °C [7][10][12]

Density 0.937 g/mL at 25 °C [7][10][12]

Refractive Index 1.4317 at 20 °C [7][10][12]

Flash Point 94 °C (201.2 °F) [11]

Vapor Pressure 0.037 mmHg at 25°C [11]

Log P 2.72 [11]

Acute Toxicity (inhalation) LC50: 0.43 mg/L (4h, rat) [12]

No-Observed-Adverse-Effect

Level (NOAEL)
100 mg/kg bw/day [12]
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Experimental Protocols
Synthesis of Allyl (3-methylbutoxy)acetate
The synthesis of Allyl (3-methylbutoxy)acetate is a two-step process.[7][11][12] The following

protocol outlines the methodology based on descriptions found in the literature.

Step 1: Synthesis of Sodium Amylglycolate

Reaction Setup: In a reaction vessel equipped with a stirrer, thermometer, and condenser,

combine chloroacetic acid and isoamyl alcohol.

Addition of Base: Slowly add a solution of sodium hydroxide. The reaction is exothermic and

may require cooling to maintain the desired temperature.

Phase-Transfer Catalyst: Introduce a suitable phase-transfer catalyst to facilitate the reaction

between the aqueous and organic phases.

Reaction Monitoring: Monitor the progress of the esterification reaction by techniques such

as thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: Upon completion, neutralize the reaction mixture and separate the organic layer.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to obtain the intermediate, sodium amylglycolate.

Step 2: Synthesis of Allyl (3-methylbutoxy)acetate

Reaction Setup: In a clean, dry reaction vessel, dissolve the sodium amylglycolate

intermediate from Step 1 in a suitable solvent.

Addition of Allyl Alcohol: Add allyl alcohol to the reaction mixture.

Reaction Conditions: Heat the mixture to reflux and maintain this temperature until the

reaction is complete, as monitored by TLC or GC.

Purification: After completion, cool the reaction mixture and perform a suitable work-up,

which may include washing with water and brine, drying over an anhydrous salt, and

filtration.
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Final Product: Purify the crude product by vacuum distillation to obtain pure Allyl (3-
methylbutoxy)acetate.

Visualizations
Synthesis Workflow

Synthesis of Allyl (3-methylbutoxy)acetate

Step 1: Synthesis of Sodium Amylglycolate

Step 2: Synthesis of Allyl (3-methylbutoxy)acetate

Chloroacetic Acid

Sodium Amylglycolate (Intermediate)

Esterification

Isoamyl Alcohol

Esterification

Sodium Hydroxide

Esterification

Phase-Transfer Catalyst

Esterification

Allyl (3-methylbutoxy)acetate (Final Product)

Reaction

Allyl Alcohol

Click to download full resolution via product page

Caption: Two-step synthesis of Allyl (3-methylbutoxy)acetate.
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Logical Relationships of Allyl (3-methylbutoxy)acetate

Identifiers Properties Applications

Allyl (3-methylbutoxy)acetate

CAS: 67634-00-8

is identified by

Synonyms (e.g., Allyl Amyl Glycolate)

is identified by

Molecular Formula: C10H18O3

has properties

Physical State: Liquid

has properties

Odor: Fruity, Green

has properties

Fragrance Compositions

is used in

Perfumery

is used in

Detergents

is used in

Click to download full resolution via product page

Caption: Key attributes and uses of Allyl (3-methylbutoxy)acetate.

Applications
Allyl (3-methylbutoxy)acetate is primarily utilized as a fragrance ingredient in a variety of

consumer products.[14] Its strong, fruity, and green aroma with a pineapple-like modification

makes it a valuable component in:

Perfumery: It is used to impart fresh and fruity notes to fine fragrances.[11][14]

Detergents and Cleaners: The compound is incorporated into household products such as

detergents, air fresheners, and surface cleaners to provide a pleasant scent.[7][11][12][14]

Cosmetics: It can be found in various cosmetic products as a fragrance component.[14]

Safety Information
Acute Toxicity: The substance is harmful if swallowed and fatal if inhaled.[1]

Environmental Hazards: It is very toxic to aquatic life with long-lasting effects.[1]

Reactivity: Allyl (3-methylbutoxy)acetate may react exothermically with strong oxidizing

acids.[7][12] It can also generate heat with caustic solutions and may produce flammable

hydrogen with alkali metals, hydrides, and other reducing agents.[2][7][12]
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Combustibility: The material is combustible but will not ignite readily.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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